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Compound of Interest

Compound Name: 3-Oxoandrostan-17-yl acetate

Cat. No.: B129052 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Compound Identification
Parameter Value Reference

Compound Name 3-Oxoandrostan-17-yl acetate [1]

CAS Number 1164-91-6 [1]

IUPAC Name

(10,13-dimethyl-3-oxo-

1,2,4,5,6,7,8,9,11,12,14,15,16,

17-

tetradecahydrocyclopenta[a]ph

enanthren-17-yl) acetate

[1]

Synonyms
Androstanolone acetate, 5α-

Dihydrotestosterone acetate
[1]

Molecular Formula C21H32O3 [1]

Molecular Weight 332.48 g/mol [1]

Physicochemical Properties
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Property Value Reference

XLogP3 4.2 [1]

Hydrogen Bond Donor Count 0 [1]

Hydrogen Bond Acceptor

Count
3 [1]

Rotatable Bond Count 2 [1]

Exact Mass 332.235145 g/mol [1]

Monoisotopic Mass 332.235145 g/mol [1]

Topological Polar Surface Area 43.4 Å² [1]

Heavy Atom Count 24 [1]

Complexity 555 [1]

Biological Activity and Mechanism of Action
3-Oxoandrostan-17-yl acetate, also known as Androstanolone acetate, is a synthetic

androgen and an agonist of the androgen receptor (AR). Its biological activities are primarily

mediated through its high-affinity binding to the androgen receptor in target tissues. This

interaction initiates a cascade of molecular events that modulate gene expression, leading to

anabolic and androgenic effects.

The primary mechanism of action involves the binding of the ligand to the AR in the cytoplasm,

which leads to a conformational change in the receptor. This ligand-receptor complex then

translocates to the cell nucleus, where it binds to specific DNA sequences known as androgen

response elements (AREs) in the promoter regions of target genes. This binding modulates the

transcription of these genes, ultimately leading to the synthesis of proteins that mediate the

physiological effects of androgens. These effects include the promotion of muscle hypertrophy

through increased protein synthesis and nitrogen retention.

While specific quantitative binding affinity data for 3-Oxoandrostan-17-yl acetate is not readily

available in the reviewed literature, its parent compound, androstanolone (dihydrotestosterone

or DHT), is known to have a high affinity for the androgen receptor, with a dissociation constant
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(Kd) in the range of 0.25 to 0.5 nM. This is approximately 2- to 3-fold higher than that of

testosterone. The EC50 of androstanolone for the activation of the AR is about 0.13 nM, which

is roughly 5-fold more potent than testosterone.[2]

Androgen Receptor Signaling Pathway
The following diagram illustrates the classical androgen receptor signaling pathway, which is

the primary mechanism through which 3-Oxoandrostan-17-yl acetate is expected to exert its

biological effects.
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Caption: Classical androgen receptor signaling pathway.
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Experimental Protocols
Proposed Synthesis of 3-Oxoandrostan-17-yl acetate
A potential synthesis route for 3-Oxoandrostan-17-yl acetate can be adapted from the

synthesis of related androstenedione compounds.[3] The starting material would be a

commercially available androstanolone derivative. A key step would be the selective protection

and deprotection of hydroxyl groups and the oxidation of the 3-hydroxyl group to a ketone.

Materials:

Androstanolone

Acetic anhydride

Pyridine

Chromium trioxide (or other suitable oxidizing agent)

Appropriate solvents (e.g., dichloromethane, acetone)

Reagents for workup and purification (e.g., sodium bicarbonate, magnesium sulfate, silica

gel)

Procedure:

Acetylation of the 17-hydroxyl group: Dissolve androstanolone in pyridine and add acetic

anhydride. Stir the reaction at room temperature until completion (monitored by TLC). Work

up the reaction by adding water and extracting with an organic solvent. Wash the organic

layer with dilute acid, saturated sodium bicarbonate, and brine. Dry the organic layer over

magnesium sulfate and concentrate under reduced pressure.

Oxidation of the 3-hydroxyl group: Dissolve the resulting 17-acetoxy-androstan-3-ol in a

suitable solvent like acetone. Add an oxidizing agent such as Jones reagent (a solution of

chromium trioxide in sulfuric acid) dropwise at 0°C. Monitor the reaction by TLC. Upon

completion, quench the reaction with isopropanol and work up by extraction.
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Purification: Purify the crude product by column chromatography on silica gel using an

appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield pure 3-
Oxoandrostan-17-yl acetate.

Androgen Receptor Binding Assay
This protocol is a generalized procedure for a competitive radioligand binding assay to

determine the affinity of a test compound like 3-Oxoandrostan-17-yl acetate for the androgen

receptor.[4][5][6]

Materials:

Source of androgen receptor (e.g., rat prostate cytosol, recombinant human AR)

Radiolabeled androgen (e.g., [³H]-dihydrotestosterone)

Test compound (3-Oxoandrostan-17-yl acetate)

Non-labeled dihydrotestosterone (for determining non-specific binding)

Assay buffer (e.g., Tris-HCl with protease inhibitors)

Scintillation cocktail and scintillation counter

96-well plates

Procedure:

Preparation of AR extract: Prepare a cytosolic fraction from a suitable tissue source (e.g., rat

ventral prostate) or use a purified recombinant AR.

Assay setup: In a 96-well plate, set up triplicate wells for total binding, non-specific binding,

and a range of concentrations of the test compound.

Total binding wells: Contain AR preparation and radiolabeled androgen.

Non-specific binding wells: Contain AR preparation, radiolabeled androgen, and a high

concentration of non-labeled androgen (e.g., DHT).
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Competition wells: Contain AR preparation, radiolabeled androgen, and varying

concentrations of 3-Oxoandrostan-17-yl acetate.

Incubation: Incubate the plate at a specified temperature (e.g., 4°C) for a sufficient time to

reach equilibrium.

Separation of bound and free radioligand: Separate the AR-bound radioligand from the free

radioligand using a method such as dextran-coated charcoal, filtration, or scintillation

proximity assay.

Quantification: Measure the radioactivity in each well using a scintillation counter.

Data analysis: Calculate the specific binding by subtracting the non-specific binding from the

total binding. Plot the percentage of specific binding against the logarithm of the competitor

concentration. Determine the IC50 value (the concentration of the test compound that

inhibits 50% of the specific binding of the radioligand). The binding affinity (Ki) can then be

calculated using the Cheng-Prusoff equation.

In Vitro Quantification of 3-Oxoandrostan-17-yl acetate
in Biological Matrices
This protocol outlines a general workflow for the quantification of 3-Oxoandrostan-17-yl
acetate in a biological matrix such as cell culture media or plasma using liquid

chromatography-tandem mass spectrometry (LC-MS/MS).[7][8][9][10]

Materials:

Biological matrix containing the analyte

Internal standard (e.g., a deuterated analog of the analyte)

Extraction solvent (e.g., methyl tert-butyl ether or ethyl acetate)

LC-MS/MS system

Analytical column (e.g., C18)
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Mobile phases (e.g., water and methanol/acetonitrile with additives like formic acid or

ammonium fluoride)

Procedure:

Sample preparation:

Thaw the biological samples.

Add a known amount of the internal standard to each sample.

Perform a liquid-liquid extraction by adding the extraction solvent, vortexing, and

centrifuging to separate the organic and aqueous layers.

Transfer the organic layer to a new tube and evaporate to dryness under a stream of

nitrogen.

Reconstitute the dried extract in the initial mobile phase.

LC-MS/MS analysis:

Inject the reconstituted sample into the LC-MS/MS system.

Separate the analyte from other matrix components on the analytical column using a

suitable gradient elution program.

Detect and quantify the analyte and the internal standard using multiple reaction

monitoring (MRM) in the mass spectrometer.

Data analysis:

Construct a calibration curve by analyzing standards of known concentrations.

Determine the concentration of 3-Oxoandrostan-17-yl acetate in the samples by

comparing the peak area ratio of the analyte to the internal standard against the

calibration curve.

Experimental Workflow for Steroid Analysis
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The following diagram illustrates a typical workflow for the analysis of steroid compounds from

biological samples.

1. Sample Collection
(e.g., Plasma, Urine, Cell Media)

2. Addition of
Internal Standard

3. Extraction
(e.g., LLE, SPE)

4. Solvent Evaporation

5. Reconstitution

6. LC-MS/MS Analysis

7. Data Analysis and
Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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